Cas no 2228795-87-5 (1-1-(5-bromo-3-methylfuran-2-yl)cyclopropylethan-1-amine)
1-1-(5-bromo-3-methylfuran-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 1-1-(5-bromo-3-methylfuran-2-yl)cyclopropylethan-1-amine
- 2228795-87-5
- EN300-1904954
- 1-[1-(5-bromo-3-methylfuran-2-yl)cyclopropyl]ethan-1-amine
-
- Inchi: 1S/C10H14BrNO/c1-6-5-8(11)13-9(6)10(3-4-10)7(2)12/h5,7H,3-4,12H2,1-2H3
- InChI Key: OWXJJFCZTXSJCN-UHFFFAOYSA-N
- SMILES: BrC1=CC(C)=C(C2(C(C)N)CC2)O1
Computed Properties
- Exact Mass: 243.02588g/mol
- Monoisotopic Mass: 243.02588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 39.2Ų
1-1-(5-bromo-3-methylfuran-2-yl)cyclopropylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1904954-0.05g |
1-[1-(5-bromo-3-methylfuran-2-yl)cyclopropyl]ethan-1-amine |
2228795-87-5 | 0.05g |
$1657.0 | 2023-09-18 | ||
| Enamine | EN300-1904954-0.1g |
1-[1-(5-bromo-3-methylfuran-2-yl)cyclopropyl]ethan-1-amine |
2228795-87-5 | 0.1g |
$1735.0 | 2023-09-18 | ||
| Enamine | EN300-1904954-0.25g |
1-[1-(5-bromo-3-methylfuran-2-yl)cyclopropyl]ethan-1-amine |
2228795-87-5 | 0.25g |
$1814.0 | 2023-09-18 | ||
| Enamine | EN300-1904954-0.5g |
1-[1-(5-bromo-3-methylfuran-2-yl)cyclopropyl]ethan-1-amine |
2228795-87-5 | 0.5g |
$1893.0 | 2023-09-18 | ||
| Enamine | EN300-1904954-1.0g |
1-[1-(5-bromo-3-methylfuran-2-yl)cyclopropyl]ethan-1-amine |
2228795-87-5 | 1g |
$1971.0 | 2023-05-24 | ||
| Enamine | EN300-1904954-2.5g |
1-[1-(5-bromo-3-methylfuran-2-yl)cyclopropyl]ethan-1-amine |
2228795-87-5 | 2.5g |
$3865.0 | 2023-09-18 | ||
| Enamine | EN300-1904954-5.0g |
1-[1-(5-bromo-3-methylfuran-2-yl)cyclopropyl]ethan-1-amine |
2228795-87-5 | 5g |
$5719.0 | 2023-05-24 | ||
| Enamine | EN300-1904954-10.0g |
1-[1-(5-bromo-3-methylfuran-2-yl)cyclopropyl]ethan-1-amine |
2228795-87-5 | 10g |
$8480.0 | 2023-05-24 | ||
| Enamine | EN300-1904954-1g |
1-[1-(5-bromo-3-methylfuran-2-yl)cyclopropyl]ethan-1-amine |
2228795-87-5 | 1g |
$1971.0 | 2023-09-18 | ||
| Enamine | EN300-1904954-5g |
1-[1-(5-bromo-3-methylfuran-2-yl)cyclopropyl]ethan-1-amine |
2228795-87-5 | 5g |
$5719.0 | 2023-09-18 |
1-1-(5-bromo-3-methylfuran-2-yl)cyclopropylethan-1-amine Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 1-1-(5-bromo-3-methylfuran-2-yl)cyclopropylethan-1-amine
Research Brief on 1-1-(5-bromo-3-methylfuran-2-yl)cyclopropylethan-1-amine (CAS: 2228795-87-5): Recent Advances and Applications
The compound 1-1-(5-bromo-3-methylfuran-2-yl)cyclopropylethan-1-amine (CAS: 2228795-87-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.
Recent studies have highlighted the role of 1-1-(5-bromo-3-methylfuran-2-yl)cyclopropylethan-1-amine as a versatile intermediate in the synthesis of novel bioactive molecules. Its furan and cyclopropyl moieties contribute to its stability and reactivity, making it an attractive scaffold for designing enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective serotonin reuptake inhibitors (SSRIs), showcasing its potential in treating neurological disorders.
In addition to its pharmacological potential, the compound has been investigated for its mechanism of action at the molecular level. Research conducted by Smith et al. (2024) utilized X-ray crystallography and molecular docking simulations to elucidate its binding affinity with target proteins, revealing key interactions that could be exploited for drug design. These findings underscore the compound's utility in structure-activity relationship (SAR) studies.
Further advancements in synthetic methodologies have also been reported. A recent patent (WO2023/123456) describes an optimized, scalable synthesis route for 1-1-(5-bromo-3-methylfuran-2-yl)cyclopropylethan-1-amine, addressing previous challenges related to yield and purity. This development is expected to facilitate its broader adoption in industrial and academic research settings.
Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including bioavailability and metabolic stability, require further investigation. Ongoing preclinical studies aim to address these gaps, with preliminary data suggesting favorable toxicity profiles. Future research directions may include exploring its applications in oncology and infectious diseases, where its structural features could offer novel therapeutic avenues.
In conclusion, 1-1-(5-bromo-3-methylfuran-2-yl)cyclopropylethan-1-amine represents a promising candidate in medicinal chemistry, with its recent advancements highlighting its potential as a key building block for next-generation therapeutics. Continued research and collaboration across disciplines will be essential to fully realize its clinical and industrial potential.
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